Cas no 131100-00-0 ((1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride)

• Product Name: (1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride
• CAS No: 131100-00-0
• MF: C₁₄H₂₆BBrClNO₂
• MW: 366.529742717743
• MDL: MFCD12922969
• CID: 1072631
• PubChem ID: 56972885
• Update Time: 2025-10-29

(1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride
• 4,6-METHANO-1,3,2-BENZODIOXABOROLE-2-METHAMINE,AR-(3-BROMOPROPYL)BORONIC ACID (1S,2S,3R,5S)-(+)-2,3-PINANEDIOL ESTER
• 131100-00-0
• 4,6-METHANO-1,3,2-BENZODIOXABOROLE-2-METHAMINE,AR-(3-BROMOPROPYL)BORONIC ACID (1S,2S,3R,5S)-(+)-2,3-
• (1R)-4-bromo-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine;hydrochloride
• BS-2007
• AKOS015991256
• (1R)-1-Amino-4-bromobutan-1-ylboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride
• A-(3-bromopropyl)hexahydro-3a,5,5-trimethyl-, hydrochloride, (
• (1R)-4-Bromo-1-[(3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]butan-1-amine--hydrogen chloride (1/1)
• (1R)-4-bromo-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0^{2,6}]decan-4-yl]butan-1-amine hydrochloride
• MFCD12922969
• AR,3aS,4S,6S,7aR)-
• DTXSID00719862
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,

• MDL： MFCD12922969
• Inchi： 1S/C14H25BBrNO2.ClH/c1-13(2)9-7-10(13)14(3)11(8-9)18-15(19-14)12(17)5-4-6-16;/h9-12H,4-8,17H2,1-3H3;1H/t9-,10-,11+,12-,14-;/m0./s1
• InChI Key： CDYXWBZBKWTDFI-AKDYBRCWSA-N
• SMILES： BrCCC[C@@H](B1O[C@@H]2C[C@@H]3C[C@H]([C@]2(C)O1)C3(C)C)N.Cl

Computed Properties

• Exact Mass: 365.09285g/mol
• Monoisotopic Mass: 365.09285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on (1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride

Introduction to (1R)-1-Amino-4-bromobutan-1-ylboronic Acid (1S,2S,3R,5S)-(+)-2,3-Pinanediol Ester Hydrochloride and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride stands out due to its unique structural properties and potential applications. This compound, with the CAS number CAS no131100-00-0, has garnered attention in recent years for its utility in synthetic chemistry and medicinal research.

The structure of this compound is characterized by a boronic acid moiety attached to a chiral amino group, which is further linked to a bromobutyl side chain. The presence of multiple stereocenters, specifically in the configuration (1S,2S,3R,5S), makes it a valuable intermediate in the synthesis of complex molecules. Boronic acids are well-known for their reactivity in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis.

In recent years, there has been a significant interest in the development of chiral auxiliaries and catalysts that can facilitate asymmetric synthesis. The stereochemistry of (1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride makes it an ideal candidate for such applications. Researchers have been exploring its potential use in the synthesis of enantiomerically pure drugs, which are often required for their efficacy and reduced side effects.

The ester hydrochloride salt form of this compound enhances its solubility in polar solvents, making it more accessible for various chemical transformations. This property is particularly useful in pharmaceutical research where solubility can significantly impact the bioavailability and pharmacokinetic behavior of drug candidates.

One of the most exciting areas of research involving this compound is its application in drug discovery. Boronic acid derivatives have been extensively studied for their ability to interact with biological targets. For instance, certain boron-containing compounds have shown promise as inhibitors of enzymes involved in cancer metabolism. The chiral nature of (1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride could be exploited to design enantiopure inhibitors that exhibit higher selectivity and potency.

Moreover, the compound's boronic acid functionality allows for further derivatization into various pharmacophores. This flexibility makes it a versatile building block for the synthesis of novel therapeutic agents. Recent studies have demonstrated its utility in constructing complex molecular architectures that mimic natural products with potent biological activities.

The synthetic pathways involving this compound have also been optimized for scalability and efficiency. Advances in boronic acid chemistry have led to the development of more efficient coupling methods and protecting group strategies. These improvements have not only streamlined the synthesis but also reduced costs associated with producing high-quality intermediates.

In addition to its pharmaceutical applications, this compound has potential uses in materials science. Boronic acids are known to form coordination complexes with metals and other Lewis acids, which can be exploited in the design of metal-organic frameworks (MOFs) and other advanced materials. The chiral environment provided by the stereocenters in this compound could lead to the development of MOFs with tailored properties for applications such as gas storage and separation.

The ongoing research into (1R)-1-Amino-4-bromobutan-1-ylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride underscores its importance as a chemical entity with broad utility. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge. The combination of its unique structural features and reactivity makes it a cornerstone in both academic research and industrial development.

In conclusion, the significance of CAS no131100-00-0 lies not only in its current applications but also in its potential future roles across various scientific disciplines. The continued exploration of its properties and functionalities will undoubtedly contribute to advancements in chemistry and related fields.